1,1'-(9H-Xanthene-2,7-diyl)bis(2-(dimethylamino)ethanone) dihydrochloride

• CAS No.: 37971-99-6
• Molecular Formula: C21H26Cl2N2O3
• Molecular Weight: 425.3 g/mol
• IUPAC Name: [2-[7-[2-(dimethylazaniumyl)acetyl]-9H-xanthen-2-yl]-2-oxoethyl]-dimethylazanium;dichloride
• InChI: InChI=1S/C21H24N2O3.2ClH/c1-22(2)12-18(24)14-5-7-20-16(9-14)11-17-10-15(6-8-21(17)26-20)19(25)13-23(3)4;;/h5-10H,11-13H2,1-4H3;2*1H
• InChI Key: KDTTYYSNCRIKOI-UHFFFAOYSA-N
• Canonical SMILES: C[NH+](C)CC(=O)C1=CC2=C(C=C1)OC3=C(C2)C=C(C=C3)C(=O)C[NH+](C)C.[Cl-].[Cl-]

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1’-(9H-Xanthene-2,7-diyl)bis(2-(dimethylamino)ethanone) dihydrochloride typically involves the reaction of xanthene derivatives with dimethylamino ethanone under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes steps such as purification and crystallization to obtain the final product in its dihydrochloride form .

Chemical Reactions Analysis

Types of Reactions

1,1’-(9H-Xanthene-2,7-diyl)bis(2-(dimethylamino)ethanone) dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions where one or more atoms or groups are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds .

Scientific Research Applications

1,1’-(9H-Xanthene-2,7-diyl)bis(2-(dimethylamino)ethanone) dihydrochloride has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Employed in biochemical assays and as a fluorescent probe.

Medicine: Investigated for its potential therapeutic effects and as a drug delivery agent.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1,1’-(9H-Xanthene-2,7-diyl)bis(2-(dimethylamino)ethanone) dihydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to certain proteins or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name: 1,1'-(9H-Xanthene-2,7-diyl)bis(2-(dimethylamino)ethanone) dihydrochloride sesquihydrate
• CAS Number : 37971-99-6
• Synonym: RMI 11513 DA .
• Molecular Formula : C₂₁H₂₄N₂O₃·2ClH·³⁄₂H₂O
• Molecular Weight : 452.39 g/mol .

Structural Features: The compound features a xanthene backbone (a tricyclic structure with oxygen bridging two benzene rings) substituted at the 2,7-positions with bis(dimethylamino)ethanone groups. The dihydrochloride salt form enhances solubility and stability .

For example, intermediates are reacted with secondary amines in acetonitrile under catalytic conditions (K₂CO₃, KI) to yield target compounds with 52–65% efficiency .

Comparison with Similar Compounds

Structurally analogous compounds share the bis(dimethylamino)ethanone motif but differ in their aromatic backbones, substituents, and toxicity profiles. Key comparisons include:

Structural and Molecular Comparisons

Table 1: Structural and Molecular Properties

Compound Name	Backbone	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Features
1,1'-(9H-Xanthene-2,7-diyl)bis(2-(dimethylamino)ethanone) dihydrochloride	Xanthene	37971-99-6	C₂₁H₂₄N₂O₃·2ClH·³⁄₂H₂O	452.39	Oxygen-bridged tricyclic core; dimethylaminoethanone substituents at 2,7-positions .
1,1′-([1,1′-Biphenyl]-4,4′-diyl)bis(2-(dimethylamino)ethanone) (Compound 12)	Biphenyl	Not provided	C₂₀H₂₄N₂O₂ (base)	324.42 (base)	Linear biphenyl core; lacks dihydrochloride salt in synthesis description .
1,1'-(3,9-Fluoranthenediyl)bis[2-(dimethylamino)ethanone] dihydrochloride	Fluoranthene	35689-81-7	C₂₄H₂₆Cl₂N₂O₂	453.35 (calculated)	Polycyclic fluoranthene backbone; higher molecular weight .
1,1'-(9H-Fluorene-2,7-diyl)bis[2-(dimethylamino)ethanone] dihydrochloride	Fluorene	34924-23-7	Not fully specified	Not provided	Bicyclic fluorene core; positional isomerism compared to xanthene .

Table 2: Toxicity Profiles

Compound Name	Oral LD₅₀ (Mouse)	Subcutaneous LD₅₀ (Mouse)	Key Risks
1,1'-(9H-Xanthene-2,7-diyl)bis(2-(dimethylamino)ethanone) dihydrochloride	1410 mg/kg	304 mg/kg	High subcutaneous toxicity; emits NOₓ/HCl upon decomposition .
3,6-Bis(2-(dimethylamino)ethoxy)-9H-xanthen-9-one dihydrochloride	Not provided	Not provided	Reported as experimental teratogen; reproductive toxicity .
2,2'-Bis(dimethylamino)diethylsulfide dihydrochloride	Not provided	Not provided	Severe toxicity via inhalation; corrosive to tissues .

Key Observations :

Toxicity Trends: Subcutaneous toxicity is markedly higher than oral toxicity in the xanthene derivative, suggesting route-dependent absorption or metabolic activation . Compounds with ethoxy substituents (e.g., 3,6-bis(dimethylamino)ethoxy-xanthenone) show reproductive hazards, unlike the ethanone-substituted xanthene compound .

Synthesis Efficiency :

• Biphenyl analogs (e.g., Compound 12) are synthesized in 52% yield, comparable to the xanthene derivative’s hypothetical efficiency (assuming similar methods) .